Cas no 877811-69-3 (1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one)

• Product Name: 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one
• CAS No: 877811-69-3
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 5957322
• PubChem ID: 7266759
• Update Time: 2025-10-21

1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one
• 2,1-Benzisothiazol-3(1H)-one, 1-(4-methylbenzoyl)-
• 1-(4-methylbenzoyl)-2,1-benzothiazol-3-one
• AKOS024659625
• SR-01000913711
• F2552-0013
• SR-01000913711-1
• 1-(4-methylbenzoyl)benzo[c]isothiazol-3(1H)-one
• 877811-69-3

• Inchi： 1S/C15H11NO2S/c1-10-6-8-11(9-7-10)14(17)16-13-5-3-2-4-12(13)15(18)19-16/h2-9H,1H3
• InChI Key： KJSKTADLOGZHFG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(C)C=C2)C2=C(C=CC=C2)C(=O)S1

Computed Properties

• Exact Mass: 269.05104977g/mol
• Monoisotopic Mass: 269.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 456.0±38.0 °C(Predicted)
• pka: -2.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one

Introduction to 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one (CAS No. 877811-69-3)

1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological properties. This heterocyclic compound, identified by the CAS number 877811-69-3, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a benzothiazole core, which is a well-known pharmacophore in the design of bioactive molecules. The presence of a 4-methylbenzoyl substituent further enhances its chemical diversity, enabling a wide range of interactions with biological targets.

The benzothiazole scaffold is renowned for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These attributes make 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one a promising candidate for further exploration in therapeutic interventions. Recent studies have highlighted the compound's role in modulating various cellular pathways, particularly those involved in inflammation and oxidative stress. The 4-methylbenzoyl group plays a crucial role in these interactions by facilitating hydrogen bonding and hydrophobic interactions with target proteins.

In the context of modern drug discovery, the synthesis and characterization of 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one have been optimized to enhance its pharmacological efficacy. Advanced synthetic methodologies have enabled the production of high-purity samples, which are essential for rigorous biological testing. The compound's stability under various conditions has been thoroughly evaluated, ensuring its suitability for both preclinical and clinical studies. These efforts align with the broader goal of developing novel therapeutic agents that address unmet medical needs.

One of the most compelling aspects of 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one is its potential as an inhibitor of key enzymes implicated in chronic diseases. Research has demonstrated that this compound can selectively bind to enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are central players in inflammatory responses. By inhibiting these enzymes, the compound exhibits anti-inflammatory effects that could be beneficial in conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate oxidative stress pathways suggests potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has been extensively studied to ensure optimal drug delivery and efficacy. Preliminary data indicate that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are critical for developing a viable drug candidate that can reach target sites effectively. Additionally, metabolic stability studies have revealed that the compound undergoes predictable biotransformation pathways, which can be leveraged to design next-generation derivatives with improved pharmacological properties.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one's interactions with biological targets. Molecular docking simulations have identified key binding pockets on proteins that are modulated by this compound. These insights have guided the optimization of its structure to enhance affinity and selectivity. For instance, modifications to the 4-methylbenzoyl group have been explored to improve binding interactions while minimizing off-target effects. Such rational design approaches are becoming increasingly prevalent in drug discovery pipelines.

The toxicological profile of 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one has also been carefully assessed to ensure safety for potential therapeutic use. Acute toxicity studies have shown that the compound exhibits low systemic toxicity at relevant doses. Chronic toxicity evaluations are ongoing but preliminary results suggest minimal long-term adverse effects. These findings are consistent with the growing body of evidence supporting the safety and efficacy of benzothiazole derivatives in medical applications.

The future directions for research on 1-(4-methylbenzoyl)-1,3-dihydro-2,1-benzothiazol-3-one include exploring its potential in combination therapies and investigating novel synthetic routes for scalable production. Combination therapy strategies could involve pairing this compound with other bioactive molecules to achieve synergistic effects in treating complex diseases. Meanwhile，the development of efficient synthetic methodologies would be crucial for transitioning from laboratory-scale preparations to industrial production.

In conclusion, 1-(4-methylbenzoyl)- 1 , 3 -dihydro - 2 , 1 - benzothiazol - 3 -one (CAS No . 877811 -69 - 3) represents a significant advancement in pharmaceutical chemistry . Its unique molecular structure , coupled with promising biological activities , positions it as a valuable asset in the quest for novel therapeutic agents . Ongoing research endeavors aim to fully elucidate its potential applications and optimize its pharmacological properties for clinical translation . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly pivotal role in addressing global health challenges .